1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine
Overview
Description
1-(Furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as 1-FCPT, is an organic compound that is used in a variety of scientific and medical research applications. 1-FCPT has been studied for its potential uses in drug discovery, biochemistry, and physiology, and has been found to have a number of advantages and limitations for lab experiments.
Scientific Research Applications
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been studied for its potential uses in drug discovery, biochemistry, and physiology. In drug discovery, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. In biochemistry, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been used to study the structure and function of proteins, as well as the regulation of gene expression. In physiology, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been used to study the role of endocannabinoids in the central nervous system and to investigate the role of FAAH in the regulation of pain and inflammation.
Mechanism of Action
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is a potent inhibitor of FAAH, an enzyme that is involved in the metabolism of endocannabinoids. By inhibiting the action of FAAH, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine increases the levels of endocannabinoids in the body, which in turn can lead to a variety of physiological effects.
Biochemical and Physiological Effects
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been found to have a number of biochemical and physiological effects. In the central nervous system, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been found to increase the levels of endocannabinoids, which can lead to a reduction in pain and inflammation. In addition, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has a number of advantages and limitations for lab experiments. The main advantage of 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is its potency as an inhibitor of FAAH, which makes it a useful tool for studying the role of endocannabinoids in the body. However, 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine also has some limitations, such as its short half-life and its potential to cause side effects such as nausea and headaches.
Future Directions
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has a number of potential future directions. For example, further research could be conducted to investigate the potential of 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine as a therapeutic agent for the treatment of pain, inflammation, and other conditions. Additionally, research could be conducted to further explore the mechanisms of action of 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine and its effects on the body. Finally, research could be conducted to investigate the potential of 1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine as a tool for drug discovery and the development of new therapeutic agents.
Synthesis Methods
1-(furan-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine can be synthesized through a variety of methods, including the condensation of 1-hydroxy-4-methyltriazole with furan-3-carbonyl chloride in the presence of a base such as piperidine. The reaction is carried out in a mixture of dichloromethane and pyridine, and the product is then purified by column chromatography.
properties
IUPAC Name |
furan-3-yl-[4-(triazol-1-yl)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c17-12(10-3-8-18-9-10)15-5-1-11(2-6-15)16-7-4-13-14-16/h3-4,7-9,11H,1-2,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDZZAXKCDBHKNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C=CN=N2)C(=O)C3=COC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(furan-3-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethylbenzamide](/img/structure/B6521050.png)
![N-cyclopropyl-N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]ethanediamide](/img/structure/B6521061.png)
![N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(propan-2-yl)ethanediamide](/img/structure/B6521068.png)
![2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one](/img/structure/B6521071.png)
![N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-[2-(furan-2-yl)ethyl]ethanediamide](/img/structure/B6521077.png)
![N-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]-N'-[(furan-2-yl)methyl]ethanediamide](/img/structure/B6521093.png)
![N'-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]-N-methylethanediamide](/img/structure/B6521097.png)
![N'-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]-N-(2-methylpropyl)ethanediamide](/img/structure/B6521110.png)
![7-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-2-one](/img/structure/B6521128.png)
![2-oxo-N-(1-phenylethyl)-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-triene-6-sulfonamide](/img/structure/B6521141.png)
![N-benzyl-N,3-dimethyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-triene-6-sulfonamide](/img/structure/B6521149.png)
